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Compound of Interest

Compound Name: Norflurazon-13C,d3

Cat. No.: B13439323 Get Quote

Researchers and scientists working with Norflurazon-13C,d3 must adhere to stringent safety

protocols to ensure personal and environmental protection. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to

facilitate the safe handling of this isotopically labeled herbicide.

Norflurazon-13C,d3 is a stable, isotopically labeled version of Norflurazon, a pyridazinone

herbicide. While specific safety data for the labeled compound is limited, the safety precautions

are considered identical to those for the parent compound, Norflurazon. Norflurazon works by

inhibiting carotenoid synthesis in plants, leading to chlorophyll depletion and the inhibition of

photosynthesis.[1][2] It is classified as having low toxicity upon accidental ingestion and very

low toxicity through inhalation or skin contact.[1][2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure. The following PPE is mandatory when handling Norflurazon-13C,d3.
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PPE Category Minimum Requirement
Recommended for High-
Exposure Scenarios

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, PVC, or Viton)[3]

Double-gloving (disposable

nitrile gloves under heavier,

chemical-resistant gauntlet

gloves)

Eye Protection
Safety glasses with side

shields

Chemical safety goggles or a

full-face shield

Body Covering
Long-sleeved shirt and long

pants

Chemical-resistant coveralls

(e.g., Tyvek®) or a chemical-

resistant apron

Footwear Closed-toe shoes and socks Chemical-resistant boots

Respiratory Protection

Not generally required for low-

level laboratory use with

adequate ventilation.

Air-purifying respirator with

appropriate cartridges for dusts

or mists if generating aerosols.

Always consult the specific Safety Data Sheet (SDS) for the most up-to-date PPE

requirements.

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure that all necessary PPE is available and in good

condition. Read and understand the Safety Data Sheet for Norflurazon.

Work Area: Conduct all work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Handling: Avoid direct contact with the skin and eyes. Do not inhale any dust or spray mist.

Prevent eating, drinking, and smoking in areas where the material is handled.

Decontamination: After handling, wash hands, arms, and face thoroughly with soap and

water, especially before eating, drinking, or smoking. Remove contaminated clothing

immediately and wash it separately from other laundry.
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Spill Response: In case of a minor spill, isolate the area. For solids, carefully sweep or

vacuum the material, avoiding dust generation, and place it in a labeled container for

disposal. For liquids, absorb the spill with an inert material and place it in a sealed container.

Disposal Plan
Proper disposal of Norflurazon-13C,d3 and its containers is crucial to prevent environmental

contamination.

Unused Product: Unused Norflurazon-13C,d3 should be disposed of as hazardous waste.

Contact your institution's environmental health and safety office for specific guidance.

Empty Containers: Do not reuse empty containers. Triple-rinse the container with a suitable

solvent. The rinsate should be collected and disposed of as hazardous waste. After rinsing,

the container can be disposed of according to local, state, and federal regulations.

Contaminated Materials: All PPE and other materials contaminated with Norflurazon-
13C,d3 should be collected in a sealed bag and disposed of as hazardous waste.

Quantitative Safety Data for Norflurazon
The following table summarizes key toxicological and exposure data for Norflurazon.

Data Point Value Species Reference

Oral LD50 > 5 g/kg Rat

Dermal LD50 > 2,000 mg/kg Rat

Inhalation LC50 (4h) > 2,600 mg/m³ Rat

Syngenta

Occupational

Exposure Limit (OEL)

3 mg/m³ TWA -
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Caption: This diagram outlines the procedural flow for the safe handling of Norflurazon-
13C,d3, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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